Cas no 59436-72-5 (2,5-Diazabicyclo[2.2.2]octane-2-carboxylic acid, 5-methyl-, ethyl ester)

• Product Name: 2,5-Diazabicyclo[2.2.2]octane-2-carboxylic acid, 5-methyl-, ethyl ester
• CAS No: 59436-72-5
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 1618420
• Update Time: 2024-09-13

2,5-Diazabicyclo[2.2.2]octane-2-carboxylic acid, 5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.2]octane-2-carboxylic acid, 5-methyl-, ethyl ester

• Inchi： 1S/C10H18N2O2/c1-3-14-10(13)12-7-8-4-5-9(12)6-11(8)2/h8-9H,3-7H2,1-2H3
• InChI Key： TVSDVPVNVRAJOP-UHFFFAOYSA-N
• SMILES： C12CCC(N(C)C1)CN2C(OCC)=O

Computed Properties

• Exact Mass: 198.13694

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 269.6±33.0 °C(Predicted)
• PSA: 32.78
• pka: 8.96±0.20(Predicted)